Cas no 2171608-11-8 (1-(5-bromofuran-3-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(5-bromofuran-3-carbonyl)azetidine-2-carboxamide
• CAS No: 2171608-11-8
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6615321
• PubChem ID: 165522508
• Update Time: 2025-10-29

1-(5-bromofuran-3-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-3-carbonyl)azetidine-2-carboxamide
• 2171608-11-8
• EN300-1280791

• Inchi： 1S/C9H9BrN2O3/c10-7-3-5(4-15-7)9(14)12-2-1-6(12)8(11)13/h3-4,6H,1-2H2,(H2,11,13)
• InChI Key： DOAQWLCRBMHWGR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CO1)C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-(5-bromofuran-3-carbonyl)azetidine-2-carboxamide

Introduction to 1-(5-Bromofuran-3-Carbonyl)Azetidine-2-Carboxamide (CAS No. 2171608-11-8)

1-(5-Bromofuran-3-Carbonyl)Azetidine-2-Carboxamide (CAS No. 2171608-11-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its intriguing structural features and potential biological activities. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them structurally similar to pyrrolidines but with one fewer carbon atom. The presence of a brominated furan moiety further enhances its complexity and potential utility in drug design.

The azetidine core of this compound is a key structural element that contributes to its stability and reactivity. Azetidines are known for their rigid structure, which can be advantageous in drug design as it can lead to improved bioavailability and target specificity. The 5-bromofuran substituent adds a layer of complexity, introducing both electronic and steric effects that can influence the compound's interactions with biological systems. The carbonyl group within the furan ring further modulates the electronic properties of the molecule, potentially enhancing its ability to participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of azetidine-containing compounds as scaffolds for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. For instance, researchers have explored the ability of azetidines to inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The brominated furan moiety in this compound may also contribute to its activity by acting as a bioisostere or by enhancing its ability to penetrate cellular membranes.

One of the most promising applications of 1-(5-Bromofuran-3-Carbonyl)Azetidine-2-Carboxamide lies in its potential as a lead compound for drug discovery. Its structure suggests that it could serve as a template for developing more potent and selective inhibitors of various therapeutic targets. For example, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cell signaling pathways involved in cancer progression.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The starting materials typically include brominated furans and azetidine derivatives, which are subjected to coupling reactions under specific conditions to form the desired product. The use of protecting groups and catalysts is often necessary to ensure high yields and purity of the final product.

In terms of physical properties, 1-(5-Bromofuran-3-Carbonyl)Azetidine-2-Carboxamide has a molecular weight of approximately 344 g/mol and a melting point that falls within the range typical for similar organic compounds. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various biochemical assays.

From an analytical standpoint, this compound can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, which are critical parameters in drug development.

Looking ahead, the continued exploration of azetidine-based compounds like 1-(5-Bromofuran-3-Carbonyl)Azetidine-2-Carboxamide holds great promise for advancing our understanding of their biological roles and therapeutic potential. As research progresses, it is likely that new insights into their mechanisms of action will emerge, paving the way for innovative treatments across a wide range of diseases.